3-(3-Methanesulfonylphenoxy)-1-(2-methoxyethyl)-4-(2-methylphenyl)azetidin-2-one

• IUPAC Name: 1-(2-methoxyethyl)-4-(2-methylphenyl)-3-(3-methylsulfonylphenoxy)azetidin-2-one
• InChI: InChI=1S/C20H23NO5S/c1-14-7-4-5-10-17(14)18-19(20(22)21(18)11-12-25-2)26-15-8-6-9-16(13-15)27(3,23)24/h4-10,13,18-19H,11-12H2,1-3H3
• InChI Key: DBLHXMZETGYGHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2C(C(=O)N2CCOC)OC3=CC(=CC=C3)S(=O)(=O)C
• Molecular Formula: C20H23NO5S
• Molecular Weight: 389.5 g/mol

Description

3-(3-Methanesulfonylphenoxy)-1-(2-methoxyethyl)-4-(2-methylphenyl)azetidin-2-one, also known as MPOA, is a synthetic compound that belongs to the class of azetidinones. It has been extensively studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of 3-(3-Methanesulfonylphenoxy)-1-(2-methoxyethyl)-4-(2-methylphenyl)azetidin-2-one is not fully understood. However, it has been found to inhibit the activity of various enzymes such as acetyl-CoA carboxylase and fatty acid synthase. It has also been found to activate AMP-activated protein kinase (AMPK), which is a key regulator of energy metabolism. Activation of AMPK leads to the inhibition of fatty acid synthesis and stimulation of fatty acid oxidation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to reduce the levels of triglycerides, cholesterol, and free fatty acids in the blood. It has also been found to increase the levels of adiponectin, which is a hormone that regulates glucose and lipid metabolism. This compound has also been found to reduce inflammation and oxidative stress, which are key factors in the development of various diseases.

Advantages and Limitations for Lab Experiments

3-(3-Methanesulfonylphenoxy)-1-(2-methoxyethyl)-4-(2-methylphenyl)azetidin-2-one has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It is also stable and can be stored for long periods of time. However, this compound has some limitations for lab experiments. It is relatively expensive, which can limit its use in large-scale experiments. It also has limited solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-(3-Methanesulfonylphenoxy)-1-(2-methoxyethyl)-4-(2-methylphenyl)azetidin-2-one. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the study of the mechanism of action of this compound. This can help to identify new targets for the treatment of various diseases. Future research can also focus on the development of new derivatives of this compound with improved pharmacological properties. Finally, the potential use of this compound in clinical trials for the treatment of various diseases can also be explored.
Conclusion:
In conclusion, this compound is a synthetic compound that has potential use in various scientific research applications. It has been extensively studied for its potential use in the treatment of various diseases such as cancer, diabetes, and obesity. This compound has several advantages for lab experiments, but also has some limitations. Future research can focus on the development of more efficient synthesis methods, the study of the mechanism of action, the development of new derivatives, and the potential use in clinical trials.

Synthesis Methods

3-(3-Methanesulfonylphenoxy)-1-(2-methoxyethyl)-4-(2-methylphenyl)azetidin-2-one can be synthesized using a multistep synthesis method that involves the reaction of various chemical reagents. The first step involves the reaction of 3-bromoanisole with 2-methylphenylmagnesium bromide to form 3-(2-methylphenyl)anisole. This is followed by the reaction of the resulting compound with ethyl 2-bromoacetate to form 1-(2-methoxyethyl)-3-(2-methylphenyl)azetidin-2-one. The final step involves the reaction of the resulting compound with methanesulfonyl chloride to form this compound.

Scientific Research Applications

3-(3-Methanesulfonylphenoxy)-1-(2-methoxyethyl)-4-(2-methylphenyl)azetidin-2-one has been extensively studied for its potential use in various scientific research applications. It has been found to have potential use in the treatment of various diseases such as cancer, diabetes, and obesity. This compound has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been found to improve glucose tolerance and insulin sensitivity in diabetic mice. This compound has also been found to reduce body weight and improve lipid metabolism in obese mice.